(S)-1H-Indol-3-yl 2-(4-methylphenylsulfonamido)propanoate
Overview
Description
(S)-1H-Indol-3-yl 2-(4-methylphenylsulfonamido)propanoate, also known as S-Indol-3-yl-2-(4-methylphenylsulfonamido)propanoate, is an organic compound of indole and propanoate. It is a white, crystalline solid with a molecular weight of 377.41 g/mol and a melting point of 129-130°C. This compound has been used in the synthesis of various bioactive molecules and has recently gained a great deal of attention due to its potential applications in drug discovery.
Scientific Research Applications
Leukocyte Analysis
N-Tosyl-L-alanine 3-indoxyl ester, also known as Taloxin, is primarily used for the analysis of leukocytes in urine . This application is crucial in medical diagnostics as leukocytes, or white blood cells, are indicators of immune response and can signal the presence of infections or other medical conditions.
Enzyme Substrate
The compound serves as a substrate for various enzymes in bioassays . By reacting with specific enzymes, it helps in identifying and quantifying enzyme activity, which is fundamental in understanding biochemical pathways and disease mechanisms.
Biological Material Research
As a biochemical reagent, N-Tosyl-L-alanine 3-indoxyl ester is used in life science research related to biological materials or organic compounds . This includes studies on cell biology, molecular biology, and pharmacology.
Mechanism of Action
Target of Action
The primary target of (S)-1H-Indol-3-yl 2-(4-methylphenylsulfonamido)propanoate, also known as N-Tosyl-L-alanine 3-indoxyl ester, is leukocyte esterase . Leukocyte esterase is an enzyme present in most white blood cells (leukocytes). An elevated level of leukocyte esterase is an indicator of a urinary tract infection (UTI).
Mode of Action
N-Tosyl-L-alanine 3-indoxyl ester is specifically applied to urine samples . In the presence of leukocyte esterase, this compound is hydrolyzed to afford indoxyl .
Biochemical Pathways
The biochemical pathway involved in the action of this compound is the enzymatic hydrolysis of the ester bond present in N-Tosyl-L-alanine 3-indoxyl ester by leukocyte esterase. This results in the formation of indoxyl . The sample is later exposed to diazonium salts that form azo dyes with the indoxyl .
Result of Action
The hydrolysis of N-Tosyl-L-alanine 3-indoxyl ester leads to the formation of indoxyl, which can then react with diazonium salts to form azo dyes . The presence of these dyes indicates an elevated number of white blood cells in the urine sample, suggesting a urinary tract infection .
Action Environment
The action of N-Tosyl-L-alanine 3-indoxyl ester is influenced by the presence of leukocyte esterase, which is indicative of an infectionIt should be stored at low temperatures and protected from light to prevent degradation .
properties
IUPAC Name |
1H-indol-3-yl (2S)-2-[(4-methylphenyl)sulfonylamino]propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4S/c1-12-7-9-14(10-8-12)25(22,23)20-13(2)18(21)24-17-11-19-16-6-4-3-5-15(16)17/h3-11,13,19-20H,1-2H3/t13-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CBIVSVOVPJAVRE-ZDUSSCGKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC(C)C(=O)OC2=CNC3=CC=CC=C32 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N[C@@H](C)C(=O)OC2=CNC3=CC=CC=C32 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10226037 |
Source
|
| Record name | 1H-Indol-3-yl N-((4-methylphenyl)sulphonyl)-L-alaninate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10226037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
75062-54-3 |
Source
|
| Record name | N-[(4-Methylphenyl)sulfonyl]-L-alanine 1H-indol-3-yl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=75062-54-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Indol-3-yl N-((4-methylphenyl)sulphonyl)-L-alaninate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0075062543 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1H-Indol-3-yl N-((4-methylphenyl)sulphonyl)-L-alaninate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10226037 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1H-indol-3-yl N-[(4-methylphenyl)sulphonyl]-L-alaninate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.070.946 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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